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Compound of Interest

Compound Name: N-Benzylideneaniline

Cat. No.: B15585371

An In-depth Technical Guide to the Physicochemical Properties of N-benzylideneaniline

Introduction

N-benzylideneaniline, also known by synonyms such as benzalaniline and N,1-
diphenylmethanimine, is an aromatic Schiff base with the chemical formula C13H11N.[1] This
compound is formed through the condensation reaction of benzaldehyde and aniline and is
characterized by its central imine (azomethine) functional group (-C=N-), which connects a
benzylidene group to a phenyl group.[1][2][3] N-benzylideneaniline serves as a crucial
intermediate and precursor in various fields, including the synthesis of dyes, pharmaceuticals,
agrochemicals, and heterocyclic compounds.[1][4] Its imine linkage makes it a valuable ligand
in coordination chemistry for the preparation of metal complexes.[3][4] Furthermore, Schiff
bases derived from N-benzylideneaniline have garnered significant interest in drug
development due to their wide range of observed biological activities, including potential
anticancer, anti-inflammatory, and antimicrobial properties.[3] This guide provides a
comprehensive overview of its physicochemical properties, spectroscopic data, and key
experimental protocols for its synthesis and characterization.

Core Physicochemical Properties

N-benzylideneaniline is typically a pale yellow to yellow-brown crystalline solid at room
temperature.[1][3] Its key physical and chemical properties are summarized in the table below.
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Property

Value

Reference(s)

Molecular Formula

Ci13H11N

[11(3]5][6]

Molecular Weight 181.23 - 181.24 g/mol [L][3][5]16][7]
White to pale yellow or yellow-

Appearance brown crystalline [11[31[8]
powder/needles

Melting Point 49 - 54 °C [L11[315119]

Boiling Point 300 °C at 760 mmHg [L13181e1o]

Density 0.956 - 1.045 g/cm3 [11[31[91[1.0]

Flash Point >110 °C (>230 °F) [AI310519011 1]

Vapor Pressure

0.002 - 0.00299 mmHg at 25
°C

[1]31[6]

pKa 3.23 £ 0.30 (Predicted) [11[3119]
LogP 2.82 [3][12]
Refractive Index 1.55-1.6118 [1][97[10]

Solubility Profile

The molecular structure of N-benzylideneaniline, which features two largely nonpolar phenyl

rings, dictates its solubility based on the "like dissolves like" principle.[13] It is generally

insoluble in water but shows good solubility in a variety of common organic solvents.[1][13][14]
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Solvent Solubility Reference(s)
Water Insoluble / Partly Soluble [L1518191110]114]
Ethanol Soluble (110819111 3][14]
Methanol Soluble / Partly Soluble [51191[13]

Diethyl Ether Soluble [1]8]

Chloroform Soluble [1][5]1[9]

Acetic Anhydride Soluble [51[9][10]

Carbon Disulfide Soluble [10]

Acetone Soluble [14]

Spectroscopic and Structural Data

Spectroscopic analysis is essential for the identification, characterization, and purity

assessment of N-benzylideneaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift Lo .
Spectrum Multiplicity Assignment Reference(s)
Azomethine
HNMR Singlet ton ( [11[3][15]
ingle roton (-
(CDCl3) < s
CH=N-)
~7.20-7.92 Multiplet Aromatic protons  [1][15]
Azomethine
3C NMR ~160.4 - 193.8 - [1][16][17]

carbon (C=N)

| | ~120.8 - 152.1 | - | Aromatic carbons |[1] |

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Assignment Reference(s)

| ~1625 - 1629 | C=N (azomethine) stretching vibration |[1][3][18][19] |

Mass Spectrometry (MS)

Technique m/z Assighment Reference(s)
El 181 M* (Molecular ion) [3]
180 [M-H]* [3]

| | 77 | CeHs* (Phenyl cation) |[3] |

Crystal Structure

Parameter Value Reference(s)
Crystal System Monoclinic [1]

Space Group P12l/cl [1][6]

Cell Length a 11.9503 A [1][6]

Cell Length b 7.9347 A [1][6]

Cell Length ¢ 12.1664 A [1][6]

| Cell Angle B | 118.321° [[1][6] |

Chemical Reactivity

The chemical behavior of N-benzylideneaniline is primarily dictated by the reactivity of its
imine functional group. The electrophilic imine carbon is susceptible to attack by nucleophiles,
and the C=N double bond can undergo various transformations.
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Caption: Key reactions of N-benzylideneaniline.

e Hydrolysis: As a Schiff base, N-benzylideneaniline is susceptible to hydrolysis, particularly
under acidic or basic conditions, which cleaves the imine bond to regenerate the parent
benzaldehyde and aniline.[1]

e Reduction: The carbon-nitrogen double bond can be readily reduced to form the
corresponding secondary amine, N-benzylaniline.[1]

Experimental Protocols
Protocol 5.1: Synthesis of N-benzylideneaniline

The most common laboratory synthesis involves the direct condensation of benzaldehyde and
aniline. This reaction is often exothermic and can proceed without a catalyst.[3][20]
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1. Mix equimolar amounts of
freshly distilled benzaldehyde and aniline
in a flask with rapid stirring.

l

2. Allow mixture to react.
(Exothermic, water separates)

'

3. Let stand for ~15 minutes
for reaction completion.

l

4. Pour into ethanol with stirring.
Cool in an ice bath for 30 min
to induce crystallization.

l

5. Collect crystals by vacuum filtration.
Wash with cold ethanol.

'

6. Air-dry the purified product.

Pure N-benzylideneaniline

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of N-benzylideneaniline.
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Methodology:

In a round-bottomed flask equipped with a mechanical stirrer, place one molar equivalent of
freshly distilled benzaldehyde.[3][21]

o While stirring rapidly, add one molar equivalent of freshly distilled aniline. An exothermic
reaction should occur within seconds, accompanied by the separation of water.[3][21]

» Allow the mixture to stand for approximately 15 minutes to ensure the reaction goes to
completion.[3][21]

e Pour the resulting mixture into a beaker containing 95% ethanol with vigorous stirring.[3][21]

 Induce crystallization by allowing the mixture to stand at room temperature for 10 minutes,
followed by placing it in an ice bath for at least 30 minutes.[3][21]

o Collect the resulting pale yellow crystals by filtration using a Blichner funnel.[1][20]

e Wash the collected product with a small amount of cold 95% ethanol and allow it to air-dry.[1]
[22]

» For higher purity, the crude product can be recrystallized from 85% ethanol.[1][22]

Protocol 5.2: Spectroscopic Characterization

Following synthesis, the identity and purity of the compound are confirmed using various
spectroscopic techniques.
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(e.g., dissolve in CDCIs for NMR,
prepare KBr pellet for FTIR)

l

2. Acquire Spectra
(NMR, FTIR, UV-Vis Spectrometer)

'

3. Process Raw Data
(e.g., Fourier transform, baseline correction)

l

4. Analyze Processed Spectra
(Identify chemical shifts, wavenumbers,
and absorption maxima)

Structural Confirmation
& Purity Assessment
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Caption: General workflow for spectroscopic analysis.

Methodologies:

o FTIR Spectroscopy: Prepare the sample as a KBr pellet or a Nujol mull. Acquire the
spectrum using an FTIR spectrometer, typically in the range of 4000-400 cm~1. Analyze the
spectrum for characteristic peaks, particularly the C=N stretch around 1625 cm~1.[1][3]
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 NMR Spectroscopy: Dissolve a small amount (e.g., 40-45 mg) of purified N-
benzylideneaniline in approximately 0.5 mL of a deuterated solvent, such as CDCls, in an
NMR tube.[1][15] Acquire *H and 13C NMR spectra and process the data to identify the
chemical shifts corresponding to the azomethine and aromatic protons/carbons.[1][2]

o UV-Vis Spectroscopy: Prepare a dilute solution of the compound in a suitable UV-transparent
solvent like ethanol. Use a dual-beam UV-Vis spectrophotometer to measure the absorbance
of the solution over a wavelength range (e.g., 200-800 nm), using the pure solvent as a
reference.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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